Cas no 19942-04-2 (Ocotillol II)

• Product Name: Ocotillol II
• CAS No: 19942-04-2
• Molecular Formula: C₃₀H₅₂O₃
• Molecular Weight: 460.73200
• CID: 183750
• PubChem ID: 21575463

Ocotillol II Properties

Names and Identifiers

• Ocotillol II
• 3-Epicabraleadiol
• (3β)-20,24-epoxydammarane-3,25-diol
• dammarane-3,25-diol, 20,24-epoxy-, (3β)-
• LogP
• 24-Epiocotillol
• [ "24-Epiocotillol" ]
• (24S)-20,24-Epoxy-5α-dammarane-3β,25-diol
• (20S,24S)-20,24-Epoxydammarane-3β,25-diol
• (20S,24S)-20,24-Epoxy-5α-dammarane-3β,25-diol
• FS-9523
• (3S,5R,8R,9R,10R,13R,14R,17S)-17-[(2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• AKOS032962316
• ETHYL3-(4-AMINO-2-ETHYLTHIOTHIAZOL-5-YL)-3-OXOPROPANOATE
• 19942-04-2
• 3-epi-Ocotillol
• cabraleadiol
• (20S,24R)-Epoxydammarane-3beta,25-diol
• 3-Epiocotillol
• Ocotillol
• 24-epi-ocotillol
• (1S,3AR,3BR,5AR,7S,9AR,9BR,11AR)-1-[(2S,5S)-5-(2-HYDROXYPROPAN-2-YL)-2-METHYLOXOLAN-2-YL]-3A,3B,6,6,9A-PENTAMETHYL-DODECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-7-OL
• (20S,24S)-20,24-Epoxydammarane-3beta,25-diol

• InChIKey： RQBNSDSKUAGBOI-VVGBCXFDSA-N
• Inchi： InChI=1S/C30H52O3/c1-25(2)21-12-17-29(7)22(27(21,5)15-13-23(25)31)10-9-19-20(11-16-28(19,29)6)30(8)18-14-24(33-30)26(3,4)32/h19-24,31-32H,9-18H2,1-8H3/t19-,20+,21+,22-,23+,24+,27+,28-,29-,30+/m1/s1
• SMILES： O[C@@H]1C(C)(C)[C@@H]2CC[C@@]3(C)[C@@]4(CC[C@H]([C@]5(O[C@H](C(C)(C)O)CC5)C)[C@H]4CC[C@@H]3[C@@]2(C)CC1)C

Computed Properties

• Exact Mass: 460.39200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 460.39164552g/mol
• Heavy Atom Count: 33
• Complexity: 789
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• LogP: 6.74100
• PSA: 49.69000
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins